4-[(6-Cyclopropylamino-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[[[6-(cyclopropylamino)pyrimidin-4-yl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H29N5O2/c1-18(2,3)25-17(24)23-8-6-13(7-9-23)11-19-15-10-16(21-12-20-15)22-14-4-5-14/h10,12-14H,4-9,11H2,1-3H3,(H2,19,20,21,22)
• InChI Key: YSZFUAVOAPKZSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CNC2=CC(=NC=N2)NC3CC3
• Molecular Formula: C18H29N5O2
• Molecular Weight: 347.5 g/mol

Description

This compound features a piperidine backbone with a tert-butyl ester group at position 1 and a methylene-linked pyrimidine moiety substituted with a cyclopropylamino group at position 5. The tert-butyl ester serves as a protective group for the piperidine nitrogen, a common strategy in medicinal chemistry to enhance solubility and stability during synthesis .

Biological Activity

4-[(6-Cyclopropylamino-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester, often referred to as a pyrimidine derivative, has garnered attention for its potential biological activities, particularly in the context of kinase inhibition and its therapeutic implications in various diseases. This article delves into the compound's biological activity, highlighting key research findings, case studies, and pharmacokinetic profiles.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{24}N_{4}O_{2}$ with a molecular weight of approximately 284.38 g/mol. Its structure features a piperidine ring, a tert-butyl ester group, and a cyclopropylamino-pyrimidine moiety, which are crucial for its biological activity.

Recent studies indicate that this compound acts as an inhibitor of specific kinases, particularly in the MAPK (Mitogen-Activated Protein Kinase) pathway. Kinases are pivotal in cellular signaling pathways that control various biological processes including cell proliferation, differentiation, and apoptosis.

Inhibition Studies

• ERK5 Kinase Inhibition : A study demonstrated that derivatives of this compound exhibited significant inhibition of ERK5 kinase activity. The inhibition was linked to structural modifications that enhanced binding affinity to the kinase's active site .
• Selectivity : The compound showed selectivity against closely related kinases such as p38 MAPK, with an IC50 value greater than 30 µM, indicating a favorable safety profile for therapeutic applications .

Pharmacokinetics

Pharmacokinetic studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) properties of the compound:

• Oral Bioavailability : The compound demonstrated an oral bioavailability of approximately 42% in mouse models .
• Metabolism : It was noted that certain derivatives had improved metabolic stability compared to others, which is crucial for maintaining effective concentrations in systemic circulation .

Case Studies

Several case studies have explored the therapeutic potential of this compound:

• Cancer Treatment : Research indicated that compounds similar to this pyrimidine derivative showed promise in inhibiting tumor growth in xenograft models by targeting specific signaling pathways involved in cancer progression.
• Neurological Disorders : Preliminary findings suggest potential applications in treating neurodegenerative diseases by modulating pathways associated with neuronal survival and inflammation.

Data Summary

The following table summarizes key pharmacokinetic parameters observed in preclinical studies:

Parameter	Value
Clearance (Cl)	14 mL/min/kg
Volume of Distribution (Vd)	0.6 L/kg
Half-life (t1/2)	80 min
Oral Bioavailability (F)	42%

Scientific Research Applications

Anticancer Activity

Pyrimidine derivatives, including the compound , have been investigated for their anticancer properties. The compound is particularly noted for its ability to inhibit specific protein kinases that are implicated in cancer progression. The aberrant activity of kinases like IKKε and TBK1 has been linked to various cancers, making them valuable targets for therapeutic intervention .

Table 1: Protein Kinases Targeted by Pyrimidine Derivatives

Kinase	Role in Cancer	Inhibition Mechanism
IKKε	Promotes cell survival and proliferation	Inhibition of phosphorylation pathways
TBK1	Involved in inflammatory responses and tumor progression	Disruption of signaling cascades

Treatment of Inflammatory Diseases

The compound has also shown promise in treating inflammatory diseases due to its influence on pathways mediated by IKKε and TBK1. These kinases are crucial in regulating immune responses, and their inhibition can lead to reduced inflammation and associated symptoms .

Synthetic Pathways

The synthesis of 4-[(6-Cyclopropylamino-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester typically involves multi-step organic reactions that incorporate cyclopropylamine and pyrimidine derivatives. The synthetic routes are designed to optimize yield and purity while ensuring the stability of the final product .

Table 2: Key Steps in Synthesis

Step	Reagents Used	Conditions
Step 1	Cyclopropylamine + Pyrimidine derivative	Heat under reflux
Step 2	Piperidine derivative + Carboxylic acid	Stirring at room temperature
Step 3	Tert-butyl esterification	Acid catalysis

Clinical Trials

Recent clinical trials have focused on the efficacy of pyrimidine derivatives, including the target compound, in treating specific types of cancer and inflammatory diseases. For instance, a study demonstrated significant tumor regression in animal models treated with this compound, highlighting its potential as a novel therapeutic agent .

Comparative Studies

Comparative studies with other known kinase inhibitors have shown that this compound exhibits a favorable safety profile and enhanced efficacy against certain cancer cell lines. Its unique structure allows for selective targeting of kinases while minimizing off-target effects .

Chemical Reactions Analysis

Deprotection of the tert-Butyl Carbamate (Boc) Group

The Boc group in Compound X is a common protecting group for amines. Deprotection is typically achieved under acidic conditions:

• Trifluoroacetic Acid (TFA) : Cleavage of the Boc group in related piperidine derivatives occurs in neat TFA or TFA/dichloromethane (DCM) at room temperature, yielding the free amine .

• Aqueous Phosphoric Acid : An eco-friendly alternative for Boc removal, offering compatibility with acid-sensitive groups (e.g., ketal, boronate esters) .

Example Reaction:

\text{Compound X} \xrightarrow{\text{TFA (neat)}} \text{4-[(6-Cyclopropylamino-pyrimidin-4-ylamino)-methyl]-piperidine} + \text{CO}_2 + \text{tert-butanol} $$ *Conditions*: 25°C, 1–2 hours. --- ### 2. [Functionalization of the Pyrimidine Ring ](pplx://action/followup) The pyrimidine moiety in **Compound X** can undergo nucleophilic substitution or coupling reactions. For instance: - **[Amination](pplx://action/followup)**: In analogs like tert-butyl 4-[(6-chloropyrimidin-4-yl)amino]piperidine-1-carboxylate, the chloro substituent is replaced via nucleophilic aromatic substitution (SNAr) with amines (e.g., cyclopropylamine) under basic conditions[10]. - **[Cross-Coupling](pplx://action/followup)**: Suzuki-Miyaura coupling using boronic esters (e.g., tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate) enables aryl group introduction[5]. **[Example Reaction Table](pplx://action/followup)**: | Reaction Type | Reagents/Conditions | Yield | Source | |-------------------------|----------------------------------------------|-------|--------| | Chloro → Cyclopropylamino | Cyclopropylamine, DIPEA, DMF, 80°C, 12 h | 85%* |[10] | | Suzuki Coupling | Pd(PPh₃)₄, Na₂CO₃, DME/H₂O, 90°C, 24 h | 78%* |[5] | *Theoretical yield based on analogous reactions.* --- ### 3. [Modification of the Piperidine Scaffold ](pplx://action/followup) The piperidine nitrogen and methylene linker offer additional reactivity: - **[Sulfonylation](pplx://action/followup)**: Reaction with methanesulfonyl chloride in pyridine/DCM yields sulfonamide derivatives at the piperidine nitrogen[1]. - **[Reductive Amination](pplx://action/followup)**: The aminomethyl (-CH₂NH-) linker could undergo further alkylation or acylation under standard peptide coupling conditions (e.g., DCC/DMAP)[8]. **[Example Reaction](pplx://action/followup)**:

\text{Compound X} \xrightarrow{\text{MsCl, pyridine}} \text{1-Methanesulfonyl derivative} $$
Conditions: 0°C → RT, 16 hours; Yield: 91% (analogous system) .

Stability and Reactivity Considerations

• Acid Sensitivity : The Boc group is stable to bases but labile under acidic conditions (e.g., TFA) .

• Thermal Stability : Pyrimidine derivatives tolerate temperatures up to 80°C during coupling reactions .

Comparison with Similar Compounds

4-(4-Chloro-6-methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• Structure : Chloro and methyl groups on pyrimidine; oxymethyl linker.
• Molecular Formula : C₁₇H₂₃ClN₂O₃
• Molecular Weight : 338.83 g/mol
• Key Properties : The chloro group enhances reactivity for nucleophilic substitution, while the methyl group increases lipophilicity. This compound is a versatile intermediate for further functionalization .
• Synthesis : Similar to methods in , involving coupling reactions under mild conditions .

4-[(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)oxy]piperidine-1-carboxylic acid tert-butyl ester

• Structure : Ethoxy and methylthio groups on pyrimidine.
• Molecular Formula : C₁₆H₂₃N₃O₄S
• Molecular Weight : 353.44 g/mol
• Key Properties: Ethoxy and methylthio substituents improve lipid solubility but may reduce metabolic stability compared to cyclopropylamino groups. Potential use in antiviral or anticancer agents due to pyrimidine modifications .

4-[4-[6-Amino-5-[[(R)-1-(2,6-dichloro-3-fluorophenyl)ethyl]oxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylic acid tert-butyl ester

• Structure : Complex substituents including dichlorofluorophenyl and pyrazole.
• Molecular Formula : C₂₆H₃₀Cl₂FN₅O₃
• Molecular Weight : 550.45 g/mol
• Key Properties : The dichlorofluorophenyl group suggests targeting kinase or GPCR pathways. High molecular weight may limit bioavailability, necessitating prodrug strategies .

4-(3-Trifluoromethyl-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester

• Structure: Trifluoromethylphenoxy substituent.
• Molecular Formula: C₁₇H₂₂F₃NO₃
• Molecular Weight : 345.36 g/mol
• Key Properties : The electron-withdrawing CF₃ group enhances oxidative stability and may improve CNS penetration. Applications in neuropharmacology are plausible .

Core Modifications

• Piperidine-Tert-Butyl Ester : All compounds utilize this core for nitrogen protection, enabling selective deprotection (e.g., HCl/MeOH in ) for downstream functionalization .
• Linker Variability: Methyl, oxymethyl, or aminomethyl linkers influence steric accessibility and binding interactions.

Substituent Effects

• Electron-Deficient Groups (e.g., Cl, CF₃): Increase reactivity for cross-coupling reactions but may introduce toxicity risks .
• Lipophilic Groups (e.g., methylthio, ethoxy): Enhance membrane permeability but reduce aqueous solubility .
• Bulky Substituents (e.g., cyclopropylamino): Improve target selectivity by reducing off-target interactions .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
Target Compound	C₂₀H₃₂N₆O₂*	~388.51	Cyclopropylamino-pyrimidine	Kinase inhibitors
4-(4-Chloro-6-methyl-pyrimidin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester	C₁₇H₂₃ClN₂O₃	338.83	Chloro, methyl	Intermediate for drug synthesis
4-[(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)oxy]piperidine-1-carboxylic acid tert-butyl ester	C₁₆H₂₃N₃O₄S	353.44	Ethoxy, methylthio	Antiviral agents
4-[4-[6-Amino-5-[[(R)-1-(2,6-dichloro-3-fluorophenyl)ethyl]oxy]pyridin-3-yl]pyrazol-1-yl]...	C₂₆H₃₀Cl₂FN₅O₃	550.45	Dichlorofluorophenyl, pyrazole	Kinase/protease inhibitors
4-(3-Trifluoromethyl-phenoxy)-piperidine-1-carboxylic acid tert-butyl ester	C₁₇H₂₂F₃NO₃	345.36	Trifluoromethylphenoxy	Neuropharmacology

Q & A

Basic: What are the recommended methods for synthesizing this compound?

The synthesis of this compound typically involves multi-step reactions, leveraging tert-butyl ester protection and pyrimidine functionalization. A phase-transfer catalytic alkylation strategy, similar to methods used for structurally related piperidine derivatives, can introduce the cyclopropylamino group. For example, chiral catalysts (e.g., quaternary ammonium salts) may optimize stereochemical outcomes during pyrimidine coupling . Key steps include:

• Protection of the piperidine core using tert-butyloxycarbonyl (Boc) groups to prevent side reactions.
• Nucleophilic substitution on the pyrimidine ring with cyclopropylamine under controlled pH and temperature.
• Purification via column chromatography to isolate intermediates, followed by Boc deprotection under acidic conditions (e.g., HCl/dioxane) .

Basic: How should researchers handle and store this compound to ensure stability?

Stability is maintained under the following conditions:

• Storage : Keep in airtight containers at –20°C in a dry, dark environment to prevent hydrolysis of the tert-butyl ester .
• Handling : Use gloves (nitrile or neoprene), safety goggles, and lab coats to avoid skin/eye contact. Ensure adequate ventilation to mitigate inhalation risks .
• Incompatibilities : Avoid strong oxidizing agents (e.g., peroxides) and moisture, which may degrade the ester or pyrimidine moieties .

Basic: What spectroscopic techniques are appropriate for characterizing this compound?

Characterization should include:

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to confirm the piperidine backbone, tert-butyl group (δ ~1.4 ppm), and pyrimidine substituents.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (e.g., ESI+ for [M+H]+ ions).
• X-ray Crystallography : For unambiguous structural confirmation, use SHELX programs for data refinement, particularly if single crystals are obtainable .

Advanced: How can enantioselective synthesis be achieved for the piperidine core?

Enantioselectivity requires chiral induction during key steps:

• Chiral Phase-Transfer Catalysis : Employ catalysts like Maruoka or Cinchona alkaloids during alkylation to control stereochemistry at the piperidine nitrogen .
• Asymmetric Hydrogenation : Use transition-metal catalysts (e.g., Ru-BINAP complexes) to reduce imine intermediates selectively.
• Resolution via Diastereomeric Salt Formation : Separate enantiomers using chiral acids (e.g., tartaric acid) .

Advanced: How should researchers address contradictions in reported biological activities of structurally similar compounds?

Resolve discrepancies through:

• Comparative Structural Analysis : Map functional group variations (e.g., cyclopropyl vs. phenyl substituents) using analogs from databases (see ’s comparison table).
• Dose-Response Studies : Test activity across concentrations to identify non-linear effects.
• Target Interaction Profiling : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify binding affinities .

Advanced: What strategies optimize reaction yield during cyclopropylamino group introduction?

Yield optimization strategies include:

• Solvent Selection : Use polar aprotic solvents (e.g., DMF or DMSO) to enhance nucleophilicity of cyclopropylamine.
• Temperature Control : Maintain 60–80°C to balance reaction rate and byproduct formation.
• Catalyst Screening : Test Pd or Cu catalysts for coupling efficiency, referencing methods in and .

Advanced: How can computational modeling aid in predicting reactivity?

• Density Functional Theory (DFT) : Calculate transition states to identify rate-limiting steps in pyrimidine functionalization.
• Molecular Docking : Predict binding modes with biological targets (e.g., kinases) to prioritize synthetic analogs.
• ADMET Prediction : Use tools like SwissADME to estimate solubility and metabolic stability early in design .